2-({4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butyl}thio)pyrimidine

• IUPAC Name: 2-[4-[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]butylsulfanyl]pyrimidine
• InChI: InChI=1S/C18H22N2O2S/c1-3-7-15-8-9-16(17(14-15)21-2)22-12-4-5-13-23-18-19-10-6-11-20-18/h3,6-11,14H,4-5,12-13H2,1-2H3/b7-3+
• InChI Key: UALNNEJUSCVERN-XVNBXDOJSA-N
• Canonical SMILES: CC=CC1=CC(=C(C=C1)OCCCCSC2=NC=CC=N2)OC
• Isomeric SMILES: C/C=C/C1=CC(=C(C=C1)OCCCCSC2=NC=CC=N2)OC
• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol

Description

2-({4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butyl}thio)pyrimidine, also known as MPB, is a synthetic compound that has been extensively studied for its various biological activities. It belongs to the class of pyrimidine derivatives and has been found to possess potent anti-inflammatory, anti-cancer, and anti-oxidant properties.

Mechanism of Action

The mechanism of action of 2-({4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butyl}thio)pyrimidine is not fully understood. However, it has been suggested that this compound exerts its anti-inflammatory and anti-cancer effects by inhibiting the NF-κB signaling pathway. It has also been suggested that this compound exerts its anti-oxidant effects by activating the Nrf2-ARE signaling pathway.
Biochemical and Physiological Effects:
This compound has been found to possess various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been found to induce apoptosis and inhibit the growth of cancer cells. This compound has been shown to scavenge free radicals and reduce oxidative stress. In addition, this compound has been found to reduce the levels of cholesterol and triglycerides in the blood.

Advantages and Limitations for Lab Experiments

2-({4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butyl}thio)pyrimidine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It has been extensively studied for its various biological activities, and its mechanism of action is well understood. However, there are also some limitations to using this compound in lab experiments. It is a relatively new compound, and its long-term effects on human health are not fully understood. In addition, the optimal dosage and duration of treatment have not been established.

Future Directions

There are several future directions for the research on 2-({4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butyl}thio)pyrimidine. Firstly, further studies are needed to understand the long-term effects of this compound on human health. Secondly, the optimal dosage and duration of treatment need to be established. Thirdly, more studies are needed to investigate the potential of this compound as a therapeutic agent for various diseases. Fourthly, the development of more efficient and cost-effective synthesis methods for this compound is needed. Finally, the development of analogs of this compound with improved biological activities is an area of future research.
Conclusion:
This compound, also known as this compound, is a synthetic compound that has been extensively studied for its various biological activities. It possesses potent anti-inflammatory, anti-cancer, and anti-oxidant properties. This compound exerts its effects by inhibiting the NF-κB signaling pathway and activating the Nrf2-ARE signaling pathway. This compound has several advantages for lab experiments, but its long-term effects on human health are not fully understood. Future research on this compound should focus on understanding its long-term effects, establishing the optimal dosage and duration of treatment, investigating its potential as a therapeutic agent for various diseases, developing more efficient and cost-effective synthesis methods, and developing analogs with improved biological activities.

Synthesis Methods

The synthesis of 2-({4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butyl}thio)pyrimidine involves the reaction of 2-bromo-4-methoxyphenol with 3-(prop-2-en-1-ylthio)propan-1-amine followed by the reaction with 2-chloro-4,6-dimethoxypyrimidine. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-({4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butyl}thio)pyrimidine has been extensively studied for its various biological activities. It has been found to possess potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been found to possess anti-cancer properties by inducing apoptosis and inhibiting the growth of cancer cells. This compound has been shown to possess anti-oxidant properties by scavenging free radicals and reducing oxidative stress.